Cas no 66967-01-9 (Boc-Epi-Statine)

Boc-Epi-Statine Properties

Names and Identifiers

• Heptanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-6-methyl-, (3R,4S)-
• (3R,4S)-3-hydroxy-6-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
• (3R,4S)-N-t-Butyloxycarbonyl-statine, (3R,4S)-3-Hydroxy-4-Boc-aMino-6-Methyl-heptanoic acid
• Boc-(3R,4S)Sta-OH
• Boc-epi-statine
• BOC-STA(3R,4S)-OH
• (3R,4S)-3-hydroxy-4-<<(1,1-dimethylethoxy)carbonyl>amino>-6-methylheptanoic acid
• (3R,4S)-4-(Boc-amino)-3-hydroxy-6-methylheptanoic acid
• (3R,4S)-4-<<(tert-butyloxy)carbonyl>amino>-3-hydroxy-6-methylheptanoic acid
• (3R,4S)-4-tert-butoxycarbonylamino-3-hydroxy-6-methylheptanoic acid
• (3R,4S)-Boc-epi-statine
• (3R,4S)-N-BOC-statine
• AmbotzBAA1318
• Boc-(3R,4S)-statine
• +Expand

• MDL： MFCD00063179
• InChIKey： KJIQRHBVNGRPCO-VHSXEESVSA-N
• Inchi： InChI=1S/C13H25NO5/c1-8(2)6-9(10(15)7-11(16)17)14-12(18)19-13(3,4)5/h8-10,15H,6-7H2,1-5H3,(H,14,18)(H,16,17)/t9-,10+/m0/s1
• SMILES： CC(C[C@H](NC(OC(C)(C)C)=O)[C@H](O)CC(O)=O)C

Computed Properties

• Exact Mass: 275.17300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Heavy Atom Count: 19

Experimental Properties

• LogP: 2.15230
• PSA: 95.86000
• Melting Point: 137-139 °C
• Color/Form: White - off white powder